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The following table summarizes the key quantitative results from recent preclinical studies presented at

major conferences in 2025.

Disease Model Key Efficacy Parameters Results (Rimtoregtide vs. Control)

| Acute Liver Failure (LPS-induced model in mice) | Survival Rate [1] | >2-fold improvement | | |
Protective Effect [1] | Significantly greater than DUR-928 | | Acute Pancreatitis (Sodium taurocholate-
induced model in rats) | Survival Rate [2] | Significantly improved | | | Amylase & Lipase Levels [2] |
Significant decrease | | | Pancreatic & Multi-organ Damage [2] | Alleviated (based on histology &

observation) |

Experimental Protocols from Preclinical Studies

Here are the detailed methodologies for the key experiments cited in the preclinical studies.

Protocol for Acute Liver Failure Model in Mice

¢ Model Induction: The study used an LPS-induced model to mimic acute liver failure in mice [1].

e Comparative Control: The protective effects of Rimtoregtide (HTD4010) were directly compared to
those of DUR-928, a drug candidate in late-stage development for alcohol-associated hepatitis [1].

¢ Primary Outcome Measure: The main parameter assessed was the survival rate of the mice [1].
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Protocol for Acute Pancreatitis Model in Rats

e Model Induction: Acute pancreatitis was induced in rats using sodium taurocholate [2].
¢ Treatment: Rats were treated with Rimtoregtide following model induction [2].
¢ Outcome Measures: The study evaluated multiple parameters [2]:

o Survival rates.

o Biochemical markers: Levels of serum amylase and lipase in the blood.

o Organ injury: Macroscopic observations of multi-organ injury during sacrifice.

o Histological evaluation: Assessment of pancreatic damage at the tissue level.

Development Status and Pipeline Context

Rimtoregtide is one of several clinical assets being developed by HighTide Therapeutics. The company's

lead drug candidate is HTD1801, which is in advanced development for metabolic diseases [1] [2]. A Phase

1 clinical trial of Rimtoregtide in healthy subjects has been completed, demonstrating a favorable safety

profile, which supports its continued development for more severe acute inflammatory conditions [1] [2].

Proposed Mechanism of Action and Workflow

Based on the available data, Rimtoregtide's mechanism can be interpreted as a multi-faceted approach to

countering acute inflammation. The diagram below integrates the described biological effects and proposed

targets into a coherent signaling pathway.
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This proposed mechanism of action, combining TLR4 antagonism and NGFB stimulation to produce
immunomodulatory, anti-inflammatory, and anti-apoptotic effects, is consistent with the improved survival

and reduced organ damage observed in the preclinical models of acute liver failure and pancreatitis [1] [2]

[3].
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To cite this document: Smolecule. [Preclinical Efficacy Data]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b12893968#what-is-rimtoregtide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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